2-Fluoroethyl trifluoromethanesulfonate

• Molecular Formula: C3H4F4O3S
• Molecular Weight: 196.12 g/mol
• IUPAC Name: 2-fluoroethyl trifluoromethanesulfonate
• InChI: InChI=1S/C3H4F4O3S/c4-1-2-10-11(8,9)3(5,6)7/h1-2H2
• InChI Key: BATWFDBKHDIXSM-UHFFFAOYSA-N
• Canonical SMILES: C(CF)OS(=O)(=O)C(F)(F)F

Description

2-Fluoroethyl trifluoromethanesulfonate is a useful research compound. Its molecular formula is C3H4F4O3S and its molecular weight is 196.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-fluoroethanol (3.2 g, 50 mmol) and triethylamine (5.5 g, 55 mmol) in dichloromethane (60 mL) was added dropwise (CF3SO2)2O (15.5 g, 55 mmol) at −78° C. under N2. The mixture was stirred at 1020° C. for 1 h, and treated with water (100 mL). The organic layer was washed with satd aq NaHCO3 (100 mL) and brine (100 mL), dried, and concentrated to give 2-fluoroethyl trifluoromethanesulfonate (8 g, yield 82%).